- Synthesis and pharmacological activity of analogs of the endogenous neuropeptide cycloprolylglycine, Pharmaceutical Chemistry Journal, 2012, 46(2), 96-102
Cas no 96193-26-9 ((8aR)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione)
96193-26-9 structure
Product Name:(8aR)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
CAS No:96193-26-9
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD14636653
CID:800127
PubChem ID:854022
Update Time:2024-10-25
(8aR)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione Chemical and Physical Properties
Names and Identifiers
-
- (R)-Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
- (8aR)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
- (8AR)-HEXAHYDROPYRROLO[1,2-A]PYRAZINE-1,4-DIONE
- Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-, (8aR)-
- Cyclo-D-prolylglycine
- (8aR)-Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (ACI)
- Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-, (R)- (ZCI)
- D
- CHEMBL3792710
- AS-68534
- EN300-7413944
- SCHEMBL4243772
- Z1255467122
- MFCD14636653
- 96193-26-9
- OWOHLURDBZHNGG-RXMQYKEDSA-N
- CS-0046916
- (8aR)perhydropyrrolo[1,2-alpha]pyrazine-1,4-dione
- AKOS022171461
- Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-, (R)-
- P11747
- (8aR)-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
- (8aR)-octahydropyrrolo[1,2-a]piperazine-1,4-dione
-
- MDL: MFCD14636653
- Inchi: 1S/C7H10N2O2/c10-6-4-8-7(11)5-2-1-3-9(5)6/h5H,1-4H2,(H,8,11)/t5-/m1/s1
- InChI Key: OWOHLURDBZHNGG-RXMQYKEDSA-N
- SMILES: O=C1NCC(=O)N2CCC[C@H]12
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.32
- Melting Point: 205-208 ºC
(8aR)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168833-5g |
(R)-Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione |
96193-26-9 | 95% | 5g |
$617 | 2021-08-05 | |
| abcr | AB510846-1 g |
(R)-Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione; . |
96193-26-9 | 1g |
€351.40 | 2023-06-14 | ||
| abcr | AB510846-5 g |
(R)-Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione |
96193-26-9 | 5g |
€1,002.10 | 2023-03-07 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00416-25g |
(8aR)-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione |
96193-26-9 | 95% | 25g |
$1180 | 2023-09-07 | |
| Chemenu | CM168833-1g |
(R)-Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione |
96193-26-9 | 95% | 1g |
$310 | 2024-07-18 | |
| Alichem | A099001149-5g |
(R)-Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione |
96193-26-9 | 95% | 5g |
$719.40 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1103832-5g |
(R)-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione |
96193-26-9 | 95% | 5g |
$750 | 2024-07-24 | |
| eNovation Chemicals LLC | D767898-250mg |
Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-, (R)- |
96193-26-9 | 95% | 250mg |
$155 | 2024-06-06 | |
| eNovation Chemicals LLC | D767898-1g |
Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-, (R)- |
96193-26-9 | 95% | 1g |
$230 | 2024-06-06 | |
| eNovation Chemicals LLC | D767898-5g |
Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-, (R)- |
96193-26-9 | 95% | 5g |
$620 | 2024-06-06 |
(8aR)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Formic acid ; 2 h, rt
1.2 Solvents: (±)-2-Butanol , Toluene ; 2.5 h, reflux
1.2 Solvents: (±)-2-Butanol , Toluene ; 2.5 h, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Ammonia
Reference
- Azacyclohexanes. XXVII. Synthesis and antiangina activity of nonachlazine stereoisomers, Khimiko-Farmatsevticheskii Zhurnal, 1984, 18(12), 1445-8
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Chlorobenzene ; rt → 0 °C
1.2 Reagents: Chlorodiphenylphosphine ; 0 °C; 0 °C → rt; 15 min, rt
1.3 Solvents: Chlorobenzene ; rt; 1 h, rt; rt → 130 °C; 14 h, 130 °C
1.2 Reagents: Chlorodiphenylphosphine ; 0 °C; 0 °C → rt; 15 min, rt
1.3 Solvents: Chlorobenzene ; rt; 1 h, rt; rt → 130 °C; 14 h, 130 °C
Reference
- Direct Acyl Substitution of Carboxylic Acids: A Chemoselective O- to N-Acyl Migration in the Traceless Staudinger Ligation, Chemistry - A European Journal, 2012, 18(45), 14444-14453
Production Method 4
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ; 2 h, rt
1.2 Reagents: Triethylamine Solvents: Methanol ; 6 h, reflux
1.2 Reagents: Triethylamine Solvents: Methanol ; 6 h, reflux
Reference
- Design, synthesis, and structure-activity relationship study of bicyclic piperazine analogs of indole-3-carboxamides as novel cannabinoid CB1 receptor agonists, Bioorganic & Medicinal Chemistry Letters, 2010, 20(24), 7327-7330
Production Method 5
Reaction Conditions
Reference
- Aralkyl diazabicycloalkane derivatives for CNS disorders, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
Reference
- Synthesis and evaluation of conformationally restricted N-[2-(3,4-dichlorophenyl)ethyl]-N-methyl-2-(1-pyrrolidinyl)ethylamines at σ receptors. 2. Piperazines, bicyclic amines, bridged bicyclic amines, and miscellaneous compounds, Journal of Medicinal Chemistry, 1993, 36(16), 2311-20
(8aR)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione Raw materials
- Glycine, N-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-, methyl ester
- N-[(1,1-Dimethylethoxy)carbonyl]glycyl-D-proline methyl ester
- Ethyl 2-Azidoacetate
- D-Proline
- (R)-Ethyl 1-(2-chloroacetyl)pyrrolidine-2-carboxylate
(8aR)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione Preparation Products
(8aR)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
96193-26-9 ((8aR)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione) Related Products
- 22049-65-6(Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-2-methyl-)
- 36357-32-1(Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3S,8aS)-)
- 3705-27-9((8aS)-octahydropyrrolo[1,2-a]piperazine-1,4-dione)
- 19179-12-5(Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione)
- 19943-28-3(Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3R-trans)- (8CI,9CI))
- 19943-29-4(Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3S,8aR)-)
- 111688-85-8(Pyrrolo[1,2-a]pyrazine-1,4-dione,3-(4-aminobutyl)hexahydro-, (3S-trans)- (9CI))
- 36238-64-9(Cyclo(-D-Ala-L-Pro))
- 22315-20-4(3,8-Diazabicyclo[3.2.1]octan-2-one,8-(1-oxopropyl)-)
- 61949-29-9(Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-propyl-)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk